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Compound of Interest

Compound Name: Buramate

Cat. No.: B1668065

For Researchers, Scientists, and Drug Development Professionals

Abstract

Buramate (CAS No. 4663-83-6) is a carbamate derivative with the systematic name 2-
hydroxyethyl N-benzylcarbamate.[1] It is classified as a research chemical with reported,
though not extensively documented, neuroprotective, anticonvulsant, antipsychotic, and
antibacterial properties.[2][3][4][5] This document provides a comprehensive summary of the
currently available technical information on Buramate, including its chemical and physical
properties. Due to the limited availability of published research, this guide also outlines a
general synthetic protocol and hypothetical experimental workflows. A significant scarcity of
guantitative pharmacological and toxicological data in publicly accessible literature should be
noted.

Chemical and Physical Properties

Buramate is a member of the benzene class of organic compounds. Its fundamental properties
are summarized in the table below.
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Property Value Source
Molecular Formula C10H13NOs
Molecular Weight 195.22 g/mol
CAS Number 4663-83-6
2-hydroxyethyl N-
IUPAC Name Y yermy
benzylcarbamate
AC-601, NSC-30223,
Synonyms
Hyamate, Buramat
Calculated LogP (CLOGP) 0.99

Topological Polar Surface Area
(TPSA)

58.56 Az

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 5

Biological Activity and Potential Applications

While in-depth pharmacological studies are not widely published, Buramate is reported to
exhibit several biological activities. Commercial suppliers of research chemicals note its
potential as a neuroprotective and anticonvulsant agent. Additionally, it has been classified as
an antipsychotic. Some sources also suggest potential antibacterial properties. These reported
activities suggest that Buramate could be a subject of interest in neuroscience and infectious
disease research.

The diagram below illustrates the logical relationships between Buramate and its potential
research areas based on its reported biological activities.
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Buramate

Y

Anticonvulsant Activity Antipsychotic Activity Antibacterial Activity

Neuroprotective Activity

Neuroscience Research [« Infectious Disease Research
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Reaction Setup

Dissolve 2-aminoethanol
in anhydrous DCM

Add triethylamine

Y

Add benzyl chloroformate
dropwise

Reagtion

Stir at room temperature
(12-24h)

Y

Monitor by TLC

Workup and Purification
/

Quench with water

Y

Wash with NaHCOs
and brine

Y

Dry organic layer

Y

Concentrate in vacuo

Y

Purify by column
chromatography

Characterization (NMR, MS)

Y

Pure Buramate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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